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Compound of Interest

Compound Name: Acetamide-d5

Cat. No.: B1284221 Get Quote

In-Depth Technical Guide to Acetamide-d5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Acetamide-d5, a deuterated

analog of acetamide. It is intended to serve as a valuable resource for professionals in

research and development who utilize stable isotope-labeled compounds. This document

covers its fundamental properties, analytical methodologies, and relevant applications,

presenting data in a clear and accessible format.

Core Properties of Acetamide-d5
Acetamide-d5 is a form of acetamide where five hydrogen atoms have been replaced with

deuterium, a heavy isotope of hydrogen. This isotopic labeling makes it a useful tool in various

scientific applications, including as an internal standard in mass spectrometry-based

quantification and for mechanistic studies of chemical reactions.

A summary of its key quantitative data is presented in the table below for easy reference.
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Property Value Citations

CAS Number 33675-83-1 [1][2]

Molecular Formula C₂D₅NO [1][2]

Molecular Weight 64.10 g/mol [2][3][4]

Isotopic Purity 99 atom % D [4]

Melting Point 78-80 °C

Boiling Point 221 °C

Experimental Protocols
Detailed methodologies for experiments involving Acetamide-d5 are crucial for reproducibility

and accurate results. Below are outlines of common experimental protocols where Acetamide-
d5 is employed.

Quantitative Analysis using Mass Spectrometry
Acetamide-d5 is frequently used as an internal standard for the quantification of acetamide in

various matrices. The following is a generalized workflow for such an analysis.

Caption: Workflow for quantitative analysis using Acetamide-d5.

Methodology:

Preparation of Standards: A stock solution of Acetamide-d5 is prepared in a suitable solvent

(e.g., methanol, acetonitrile). Working standards are then prepared by serial dilution.

Sample Preparation: A known amount of the Acetamide-d5 internal standard solution is

added ("spiked") into the unknown sample and the calibration standards. The analytes are

then extracted from the sample matrix using an appropriate technique such as solid-phase

extraction (SPE) or liquid-liquid extraction (LLE). The extracted sample is then typically

evaporated to dryness and reconstituted in the mobile phase.

Instrumental Analysis: The prepared samples are injected into a liquid chromatograph

coupled to a tandem mass spectrometer (LC-MS/MS). The chromatographic conditions are
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optimized to separate acetamide from other matrix components. The mass spectrometer is

operated in multiple reaction monitoring (MRM) mode to detect the specific parent-to-

daughter ion transitions for both acetamide and Acetamide-d5.

Data Analysis: The peak area ratio of the analyte (acetamide) to the internal standard

(Acetamide-d5) is calculated for each sample and standard. A calibration curve is

constructed by plotting the peak area ratios of the standards against their known

concentrations. The concentration of acetamide in the unknown samples is then determined

from this calibration curve.

Logical Relationship of Key Information
The following diagram illustrates the logical flow and relationship between the key pieces of

information for Acetamide-d5.
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Caption: Key information relationship for Acetamide-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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